Cas no 2034472-51-8 (2,4-dimethyl-6-{1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yloxy}pyrimidine)
2,4-dimethyl-6-{1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yloxy}pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dimethyl-6-{1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yloxy}pyrimidine
- (4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone
- 2034472-51-8
- AKOS026691198
- 2,4-dimethyl-6-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine
- F6479-4087
- [4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-(2-methyl-5-phenylpyrazol-3-yl)methanone
-
- Inchi: 1S/C22H25N5O2/c1-15-13-21(24-16(2)23-15)29-18-9-11-27(12-10-18)22(28)20-14-19(25-26(20)3)17-7-5-4-6-8-17/h4-8,13-14,18H,9-12H2,1-3H3
- InChI Key: BZUOOQATUQZVPB-UHFFFAOYSA-N
- SMILES: O(C1C=C(C)N=C(C)N=1)C1CCN(C(C2=CC(C3C=CC=CC=3)=NN2C)=O)CC1
Computed Properties
- Exact Mass: 391.20082506g/mol
- Monoisotopic Mass: 391.20082506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 73.1Ų
2,4-dimethyl-6-{1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yloxy}pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6479-4087-2μmol |
2,4-dimethyl-6-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine |
2034472-51-8 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6479-4087-5μmol |
2,4-dimethyl-6-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine |
2034472-51-8 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6479-4087-10μmol |
2,4-dimethyl-6-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine |
2034472-51-8 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6479-4087-20μmol |
2,4-dimethyl-6-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine |
2034472-51-8 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6479-4087-1mg |
2,4-dimethyl-6-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine |
2034472-51-8 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6479-4087-2mg |
2,4-dimethyl-6-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine |
2034472-51-8 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6479-4087-3mg |
2,4-dimethyl-6-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine |
2034472-51-8 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6479-4087-4mg |
2,4-dimethyl-6-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine |
2034472-51-8 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6479-4087-5mg |
2,4-dimethyl-6-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine |
2034472-51-8 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6479-4087-10mg |
2,4-dimethyl-6-{[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]oxy}pyrimidine |
2034472-51-8 | 10mg |
$118.5 | 2023-09-08 |
2,4-dimethyl-6-{1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yloxy}pyrimidine Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 2,4-dimethyl-6-{1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yloxy}pyrimidine
Introduction to 2,4-dimethyl-6-{1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yloxy}pyrimidine and Its Significance in Modern Chemical Biology
The compound with the CAS number 2034472-51-8, identified as 2,4-dimethyl-6-{1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yloxy}pyrimidine, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.
The core structure of 2,4-dimethyl-6-{1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yloxy}pyrimidine consists of a pyrimidine backbone, which is a common motif in many bioactive molecules. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA and RNA synthesis. The presence of dimethyl groups at the 2 and 4 positions enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, the incorporation of a piperidine ring at the 6-position introduces a nitrogen-rich scaffold that can interact with biological targets through hydrogen bonding or other non-covalent interactions.
One of the most intriguing features of this compound is the presence of a 1-methyl-3-phenyl-1H-pyrazole moiety linked to the piperidine ring. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The phenyl group further extends the molecular surface area, potentially increasing binding affinity to biological targets. The carbonyl group in the pyrazole ring can participate in hydrogen bonding or form coordination complexes with metal ions, which may modulate its biological activity.
Recent advancements in chemical biology have highlighted the importance of rational drug design, where structural modifications are guided by computational modeling and experimental data. The compound 2,4-dimethyl-6-{1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yloxy}pyrimidine exemplifies this approach. By leveraging structural bioinformatics and molecular docking techniques, researchers can predict how this molecule might interact with specific proteins or enzymes involved in disease pathways. Such computational studies have already identified potential applications of this compound in targeting kinases and other enzymes implicated in cancer progression.
In vitro studies have begun to unravel the pharmacological profile of 2,4-dimethyl-6-{1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yloxy}pyrimidine. Initial experiments suggest that it exhibits inhibitory activity against certain kinases, which are enzymes critical for cell signaling and proliferation. By modulating kinase activity, this compound may interfere with pathways that contribute to tumor growth and metastasis. Furthermore, its ability to cross cell membranes makes it a viable candidate for oral administration, which could enhance patient compliance in therapeutic settings.
The synthesis of 2,4-dimethyl-6-{1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yloxy}pyrimidine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include condensation reactions to form the pyrazole core, followed by functional group transformations to introduce the piperidine moiety and the pyrimidine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. This has been particularly important for drug discovery programs that require large quantities of intermediates and final compounds.
The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology, its kinase inhibitory properties make it a candidate for developing novel anticancer agents. Additionally, its structural features suggest potential utility in treating inflammatory diseases by modulating immune responses. Preclinical studies are ongoing to evaluate its safety profile and efficacy in animal models. These studies will provide critical data for determining whether this compound progresses to human clinical trials.
The integration of computational chemistry with experimental biology has accelerated the pace at which new drug candidates are identified and optimized. The case of 2,4-dimethyl-6-{1-(1-methyl-3-phenyl-1H-pyrazole-carbonyl)piperidin}-4-yloxy}pyrimidine demonstrates how interdisciplinary approaches can lead to innovative therapeutics. By combining insights from chemistry, biology, and computer science, researchers can design molecules with tailored properties that address unmet medical needs.
As our understanding of disease mechanisms continues to evolve, so does our ability to develop targeted therapies. The compound 2034472−51−8 represents a testament to the power of modern chemical biology in creating novel molecular entities with therapeutic potential. Its unique structure and promising biological activities make it an exciting subject for further research and development. Future studies will likely focus on optimizing its pharmacokinetic properties while maintaining or enhancing its biological activity.
2034472-51-8 (2,4-dimethyl-6-{1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yloxy}pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)